Cas no 67127-84-8 (3-cyano-2-hydroxybenzoic acid)

3-Cyano-2-hydroxybenzoic acid is a versatile organic compound featuring both cyano and hydroxyl functional groups attached to a benzoic acid core. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The presence of electron-withdrawing (cyano) and electron-donating (hydroxyl) groups enhances its reactivity in condensation and cyclization reactions. It exhibits good solubility in polar organic solvents, facilitating its use in solution-phase chemistry. The compound’s stability under mild conditions and compatibility with further functionalization (e.g., esterification, amidation) contribute to its utility in fine chemical applications. Its purity and consistent performance make it suitable for research and industrial-scale processes.

3-cyano-2-hydroxybenzoic acid structure

Product Name:3-cyano-2-hydroxybenzoic acid

CAS No:67127-84-8

MF:C₈H₅NO₃

MW:163.130202054977

MDL:MFCD16999199

CID:834632

Update Time:2025-10-18

3-cyano-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-cyano-2-hydroxybenzoic acid
- MDL： MFCD16999199
- Inchi： 1S/C8H5NO3/c9-4-5-2-1-3-6(7(5)10)8(11)12/h1-3,10H,(H,11,12)
- InChI Key： YXONTGXEHMEGFO-UHFFFAOYSA-N
- SMILES： OC1C(C#N)=CC=CC=1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1

Experimental Properties

Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.3 g/l) (25 º C),

3-cyano-2-hydroxybenzoic acid Pricemore >>

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CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01177-5g	3-cyano-2-hydroxybenzoic Acid	67127-84-8	95%	5g	$1300	2023-09-07
abcr	AB457652-250 mg	3-Cyano-2-hydroxybenzoic acid, 95%; .	67127-84-8	95%	250mg	€408.70	2023-04-22
abcr	AB457652-1 g	3-Cyano-2-hydroxybenzoic acid, 95%; .	67127-84-8	95%	1g	€939.00	2023-04-22